dimethyl 2-[(pyrazolo[1,5-a]pyrimidin-3-ylcarbonyl)amino]terephthalate

• IUPAC Name: dimethyl 2-(pyrazolo[1,5-a]pyrimidine-3-carbonylamino)benzene-1,4-dicarboxylate
• InChI: InChI=1S/C17H14N4O5/c1-25-16(23)10-4-5-11(17(24)26-2)13(8-10)20-15(22)12-9-19-21-7-3-6-18-14(12)21/h3-9H,1-2H3,(H,20,22)
• InChI Key: HBZHHKIZWOIGDU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C(=O)OC)NC(=O)C2=C3N=CC=CN3N=C2
• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol

Description

Pyrazolo[1,5-a]pyrimidine derivatives, such as “dimethyl 2-[(pyrazolo[1,5-a]pyrimidin-3-ylcarbonyl)amino]terephthalate”, are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and material science due to their notable photophysical properties. They have been identified as strategic compounds for optical applications.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions of pyrazolo[1,5-a]pyrimidine derivatives involve various transformations that improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Physical and Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidine derivatives exhibit tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. They also exhibit excellent thermal stability.

Mechanism of Action

While the specific mechanism of action for “dimethyl 2-[(pyrazolo[1,5-a]pyrimidin-3-ylcarbonyl)amino]terephthalate” is not explicitly mentioned in the search results, pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity.

Future Directions

Pyrazolo[1,5-a]pyrimidine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have been identified as strategic compounds for optical applications, and their properties and stability are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G. This suggests potential future directions in the field of optical applications and drug discovery.